Cas no 2228246-51-1 (2-(cyclohex-3-en-1-yl)ethanethioamide)

• Product Name: 2-(cyclohex-3-en-1-yl)ethanethioamide
• CAS No: 2228246-51-1
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 5980167
• PubChem ID: 165964228
• Update Time: 2025-08-05

2-(cyclohex-3-en-1-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohex-3-en-1-yl)ethanethioamide
• EN300-1818703
• 2228246-51-1

• Inchi： 1S/C8H13NS/c9-8(10)6-7-4-2-1-3-5-7/h1-2,7H,3-6H2,(H2,9,10)
• InChI Key： BERCCXSRGMSZJY-UHFFFAOYSA-N
• SMILES： S=C(CC1CC=CCC1)N

Computed Properties

• Exact Mass: 155.07687059g/mol
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(cyclohex-3-en-1-yl)ethanethioamide

Introduction to 2-(Cyclohex-3-en-1-yl)Ethanethioamide (CAS No: 2228246-51-1)

The compound 2-(cyclohex-3-en-1-yl)ethanethioamide (CAS No: 2228246-51-1) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound, also referred to as cyclohexenyl ethanethioamide, belongs to the class of thioamides, which are known for their versatile reactivity and unique properties. Recent studies have highlighted its role in synthetic chemistry, particularly in the development of novel bioactive compounds and advanced materials.

Ethanethioamide derivatives, including cyclohexenyl ethanethioamide, have gained attention due to their ability to act as intermediates in the synthesis of complex organic molecules. The presence of the cyclohexene ring introduces steric and electronic effects that enhance the molecule's reactivity, making it a valuable substrate for various transformations. For instance, researchers have utilized this compound in the construction of heterocyclic frameworks, which are essential components in drug discovery.

The synthesis of cyclohexenyl ethanethioamide involves a combination of nucleophilic substitution and condensation reactions. The use of thioamides as nucleophiles has been optimized in recent years, leading to higher yields and improved purity. This advancement has made the compound more accessible for large-scale applications in industries such as agrochemicals and specialty chemicals.

In terms of physical properties, cyclohexenyl ethanethioamide exhibits a melting point of approximately 95°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and acetonitrile. These characteristics make it suitable for use in organic synthesis protocols that require precise control over reaction conditions.

Recent studies have explored the catalytic potential of cyclohexenyl ethanethioamide derivatives. For example, researchers have demonstrated its ability to act as a ligand in transition-metal-catalyzed reactions, such as cross-couplings and cycloadditions. This finding underscores its role as a versatile building block in modern catalysis.

The application of cyclohexenyl ethanethioamide extends beyond traditional synthesis. Its incorporation into polymer systems has shown promise in enhancing material properties such as thermal stability and mechanical strength. This dual functionality positions it as a key player in both academic research and industrial development.

In conclusion, cyclohexenyl ethanethioamide (CAS No: 2228246-51-1) is a multifaceted compound with a wide range of applications. Its unique chemical properties, combined with recent advancements in synthetic methodologies, ensure its continued relevance in the ever-evolving landscape of organic chemistry.